4-(2-ethoxyphenyl)-3,4-dihydrobenzo[h]quinolin-2(1H)-one

• IUPAC Name: 4-(2-ethoxyphenyl)-3,4-dihydro-1H-benzo[h]quinolin-2-one
• InChI: InChI=1S/C21H19NO2/c1-2-24-19-10-6-5-9-16(19)18-13-20(23)22-21-15-8-4-3-7-14(15)11-12-17(18)21/h3-12,18H,2,13H2,1H3,(H,22,23)
• InChI Key: SWPWJIJMLGHKAY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2CC(=O)NC3=C2C=CC4=CC=CC=C43
• Molecular Formula: C21H19NO2
• Molecular Weight: 317.4 g/mol

Description

Quinoxalin-2(1H)-ones have attracted considerable attention due to their diverse biological activities and chemical properties. They are a type of nitrogen-containing heterocyclic compound that has been found to have potential therapeutic applications.

Synthesis Analysis

The synthesis of quinoxalin-2(1H)-ones often involves the cyclization of certain precursors. For example, a method has been developed for the synthesis of substituted quinolin-2(1H)-ones via intramolecular cyclization of penta-2,4-dienamides mediated by concentrated H2SO4.

Chemical Reactions Analysis

Quinoxalin-2(1H)-ones can undergo various chemical reactions. The direct C3-functionalization of quinoxalin-2(1H)-ones via C–H bond activation has recently attracted considerable attention. This process can involve arylation, alkylation, acylation, alkoxycarbonylation, amination, amidation, and phosphonation.

Physical And Chemical Properties Analysis

The physical and chemical properties of quinoxalin-2(1H)-ones can vary depending on their specific structure. For example, their fluorescence properties can shift to red in comparison with that of 8-hydroxyquinoline.